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Compound of Interest

Compound Name: 4'-Bromo-2,3'-bipyridine

Cat. No.: B13147815

Get Quote

Executive Safety Directive
STOP: Do not dispose of this compound down the drain. Do not mix with non-halogenated

solvents. CORE PRINCIPLE: 4'-Bromo-2,3'-bipyridine is a halogenated organic compound.[1]

Its disposal pathway is strictly controlled due to the thermal stability of the pyridine ring and the

formation of acidic byproducts (HBr/NOx) during combustion. It requires high-temperature

incineration with flue gas scrubbing.[1]

Chemical Identity & Hazard Profile
Accurate identification is the first step in compliant waste tagging. This specific isomer (2,3'-

bipyridine scaffold) possesses distinct chelating properties and nitrogen positioning compared

to the more common 2,2'-bipyridine.[1]

Technical Specifications

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13147815#bc-rfq
https://www.benchchem.com/product/b13147815/docs?utm_src=pdf-body#proper-disposal-procedures-4-bromo-2-3-bipyridine-1
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13147815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data

Chemical Name 4'-Bromo-2,3'-bipyridine

CAS Number 62913-27-3

Molecular Formula C₁₀H₇BrN₂

Molecular Weight 235.08 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DCM, Chloroform, DMSO; Low water

solubility

GHS Hazard Classification
Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat 4 H302: Harmful if swallowed

Skin Irritation Cat 2 H315: Causes skin irritation

Eye Irritation Cat 2A
H319: Causes serious eye

irritation

STOT - SE Cat 3
H335: May cause respiratory

irritation

Waste Classification & Segregation Logic
To maintain "Cradle-to-Grave" compliance, you must categorize this waste correctly before it

leaves your bench.[1]

The "Halogenated" Rule
Because this molecule contains a Bromine (Br) atom covalently bonded to an aromatic ring, it

must be segregated into the Halogenated Waste stream.[1]

Why? Halogenated waste is incinerated at higher temperatures (>1100°C) and requires

specific scrubbers to neutralize the hydrobromic acid (HBr) gas generated.[1]
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Cost Impact: Mixing this with non-halogenated waste (e.g., Acetone, Ethanol) upgrades the

entire container to "Halogenated" status, significantly increasing disposal costs for your

facility.[1]

EPA/RCRA Considerations
Waste Code: While not specifically "P" or "U" listed by name, it falls under the characteristic

of Toxic if leached, but practically, it is managed as D001 (Ignitable) if in solvent or simply

Non-specific Halogenated Organic Waste.[1]

Generator Status: Ensure your lab's accumulation area does not exceed volume limits

(typically 55 gallons for satellite accumulation).[1]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Waste (Pure Substance)
Applicable for: Expired reagents, excess weighing amounts, or degraded solids.[1]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.[1]

Labeling: Affix a hazardous waste tag immediately.[1]

Chemical Name: Write "4'-Bromo-2,3'-bipyridine".

Constituents: "100%".

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Segregation: Place the container in the Solid Hazardous Waste bin. Do not place in the

trash.

Hand-off: Seal tightly and request pickup from your EHS (Environmental Health & Safety)

department.[1]

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures)
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Applicable for: Mother liquors, reaction solvents (e.g., DCM, Chloroform) containing the

product.[1][2]

Stream Selection: This MUST go into the Halogenated Solvent Waste carboy (typically red or

yellow tagged).[1]

Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., Nitric

Acid) or reactive metals, which could react with the pyridine nitrogens.[1]

Logging: Record the addition on the carboy's log sheet:

Entry: "Halogenated Organics (DCM/Chloroform) + Trace 4'-Bromo-2,3'-bipyridine".[1]

Secondary Containment: Ensure the carboy sits in a tray capable of holding 110% of the

container's volume.

Scenario C: Contaminated Debris
Applicable for: Nitrile gloves, weigh boats, paper towels.[1]

Trace vs. Gross Contamination:

Trace (Gloves/Paper):[1] If dry and not visibly caked, these can often go into Chemically

Contaminated Solid Waste (boxes/pails), not regular trash.[1]

Gross (Spilled on): If a paper towel is soaked, treat it as Solid Hazardous Waste (see

Scenario A).[1]

Sharps: If used with needles/syringes, dispose of in a Red Sharps Container labeled for

chemical contamination.[1]

Visualizing the Decision Logic
The following diagram illustrates the critical decision nodes for disposing of 4'-Bromo-2,3'-
bipyridine to ensure regulatory compliance.
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Start: 4'-Bromo-2,3'-bipyridine Waste

What is the physical state?

Solid (Powder/Crystals)Liquid (Solution) Contaminated Debris
(Gloves, Weigh Boats)

Place in Wide-Mouth
HDPE/Glass Jar

Is the solvent Halogenated?
(e.g., DCM, Chloroform) Grossly Contaminated?

Label: 'Toxic - Halogenated Solid'

Halogenated Waste Stream
(High Temp Incineration)

Yes
Non-Halogenated Stream

(Segregate if possible)

No (e.g., Ethanol)

MUST be tagged as
'Halogenated' due to solute

Contaminated by Br-compound

Solid Hazardous Waste Bin

Yes (Soaked/Caked)

Lab Trash / Chem-Contaminated Box
(Check Local EHS Rules)

No (Trace)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4'-Bromo-2,3'-bipyridine waste streams. Note that

liquid waste containing this compound defaults to the Halogenated stream regardless of the

solvent base.[1]

Emergency Spill Response (Operational)
In the event of a benchtop spill, execute the following protocol immediately:

Isolate: Alert nearby personnel and demarcate the area.
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PPE Up: Ensure you are wearing Nitrile gloves (double-gloving recommended), safety

goggles, and a lab coat.[1]

Contain:

Solid: Gently cover with a damp paper towel to prevent dust generation.[1] Sweep

carefully into a dustpan.

Solution: Use an inert absorbent (Vermiculite or Pig Mats).[1] Do not use combustible

materials (like sawdust) if the solvent is flammable.[1]

Clean: Wipe the surface with a soap/water solution, followed by an alcohol wipe.[1]

Dispose: Place all cleanup materials into a clear plastic bag, seal it, tag it as "Hazardous

Waste - Debris (Contains 4'-Bromo-2,3'-bipyridine)", and place it in the solid waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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